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Introduction
AR-C102222 is a potent and selective inhibitor of inducible nitric oxide synthase (iNOS), an

enzyme implicated in various inflammatory and pain pathways.[1][2][3] Overproduction of nitric

oxide (NO) by iNOS is associated with the pathophysiology of conditions such as inflammatory

diseases, neuropathic pain, and post-operative pain.[1][2] These application notes provide a

summary of in vivo dosages of AR-C102222 in rodent models and detailed protocols for

relevant pharmacological assays.

Mechanism of Action
AR-C102222 selectively inhibits the iNOS isoform, which is typically expressed in response to

pro-inflammatory stimuli like cytokines.[2][4] By blocking iNOS, AR-C102222 reduces the

excessive production of nitric oxide, a key mediator in the inflammatory cascade and pain

signaling.[1]

Data Presentation: In Vivo Dosages of AR-C102222
in Rodent Models
The following table summarizes the effective dosages of AR-C102222 observed in various

rodent models of pain and inflammation.
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Rodent
Model

Species
Administrat
ion Route

Dosage
Observed
Effect

Reference

Acetic Acid-

Induced

Writhing

Mouse Oral (p.o.) 100 mg/kg

Attenuation of

writhing

response

[1]

Freund's

Complete

Adjuvant

(FCA)-

Induced

Mechanical

Hyperalgesia

Rat Oral (p.o.) 100 mg/kg

Attenuation of

mechanical

hyperalgesia

[1]

L5 Spinal

Nerve

Ligation (L5

SNL)

Rat
Intraperitonea

l (i.p.)
30 mg/kg

Reduction of

tactile

allodynia

[1]

Hindpaw

Incision (INC)
Rat

Intraperitonea

l (i.p.)
30 mg/kg

Reduction of

tactile

allodynia

[1]

Arachidonic

Acid-Induced

Ear

Inflammation

Mouse Oral (p.o.) 100 mg/kg
Reduction of

inflammation
[1]

Signaling Pathway
The diagram below illustrates the signaling pathway leading to the production of nitric oxide by

iNOS and the point of inhibition by AR-C102222. Inflammatory stimuli, such as cytokines and

bacterial lipopolysaccharide (LPS), activate intracellular signaling cascades, including the NF-

κB and MAPK pathways, which in turn promote the transcription and translation of the iNOS

enzyme.[5][6][7] iNOS then catalyzes the conversion of L-arginine to L-citrulline and nitric

oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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